Flavors & Fragrances
  • 2-Ethoxythiazole
    2-Ethoxythiazole
    • Cat. No.:
    • B101290
    • CAS No.:
    • 15679-19-3
    • Molecular Formula:
    • C5H7NOS
    • Molecular Weight:
    • 129.18 g/mol
    Description
    2-Ethoxythiazole, also known as fema 3340, belongs to the class of organic compounds known as alkyl aryl ethers. These are organic compounds containing the alkyl aryl ether functional group with the generic form...
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  • 3-Octen-2-one
    3-Octen-2-one
    • Cat. No.:
    • B105304
    • CAS No.:
    • 18402-82-9
    • Molecular Formula:
    • C8H14O
    • Molecular Weight:
    • 126.2 g/mol
    Description
    3E-Octen-2-one, also known as (e)-3-octen-2-one or fema 3416, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. ...
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  • Menthyl acetate
    Menthyl acetate
    • Cat. No.:
    • B105547
    • CAS No.:
    • 16409-45-3
    • Molecular Formula:
    • C12H22O2
    • Molecular Weight:
    • 198.30 g/mol
    Description
    (+/-)-Menthyl acetate is a p-menthane monoterpenoid.
    Menthyl acetate is a natural product found in Mentha canadensis with data available.
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  • 2,3-Diethylpyrazine
    2,3-Diethylpyrazine
    • Cat. No.:
    • B107213
    • CAS No.:
    • 15707-24-1
    • Molecular Formula:
    • C8H12N2
    • Molecular Weight:
    • 136.19 g/mol
    Description
    2,3-Diethylpyrazine has been identified as one of the volatile flavor constituents in roasted coffee beans, roasted sesame seeds and baked potato.
    2,3-Diethylpyrazine is naturally present in tobacco and has b...
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  • 1-Propanethiol
    1-Propanethiol
    • Cat. No.:
    • B107717
    • CAS No.:
    • 107-03-9
    • Molecular Formula:
    • C3H8S
      CH3(CH2)2SH
      C3H8S
    • Molecular Weight:
    • 76.16 g/mol
    Description
    Propyl mercaptan is a volatile sulfur compound that is reported to occur in onion, potato and wine.
    1-Propanethiol (1-PP) is an alkyl mercaptan, which can be used as a self-assembled monolayer (SAM) on a vari...
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  • 4-Methyl-1-phenyl-2-pentanone
    4-Methyl-1-phenyl-2-pentanone
    • Cat. No.:
    • B109184
    • CAS No.:
    • 5349-62-2
    • Molecular Formula:
    • C12H16O
    • Molecular Weight:
    • 176.25 g/mol
    Description
    4-Methyl-1-phenyl-2-pentanone is a member of benzenes.
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  • 2-Ethylpyrazine
    2-Ethylpyrazine
    • Cat. No.:
    • B116886
    • CAS No.:
    • 13925-00-3
    • Molecular Formula:
    • C6H8N2
    • Molecular Weight:
    • 108.14 g/mol
    Description
    Ethylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by an ethyl group. Found particularly in cereals and cereal products, it is present in baked or frie...
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  • p-METHOXYCINNAMALDEHYDE
    p-METHOXYCINNAMALDEHYDE
    • Cat. No.:
    • B120730
    • CAS No.:
    • 24680-50-0
    • Molecular Formula:
    • C10H10O2
    • Molecular Weight:
    • 162.18 g/mol
    Description
    3-(4-Methoxyphenyl)-2-propenal is a member of cinnamaldehydes.
    4-Methoxycinnamaldehyde has been reported in Agastache rugosa and Artemisia annua with data available.
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  • (-)-beta-Pinene
    (-)-beta-Pinene
    • Cat. No.:
    • B122660
    • CAS No.:
    • 18172-67-3
    • Molecular Formula:
    • C10H16
    • Molecular Weight:
    • 136.23 g/mol
    Description
    Beta-pinene is an isomer of pinene with an exocyclic double bond. It is a component of essential oils from many plants. It has a role as a plant metabolite.
    beta-Pinene is a natural product found in Hypericum...
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  • Vanillyl Butyl Ether
    Vanillyl Butyl Ether
    • Cat. No.:
    • B123786
    • CAS No.:
    • 82654-98-6
    • Molecular Formula:
    • C12H18O3
    • Molecular Weight:
    • 210.27 g/mol
    Description
    Vanillyl butyl ether is an ether of monohydroxybenzoic acid. It is added to food products as a flavoring agent. It is also present in cosmetics and personal care products as a fragrance ingredient, oral care age...
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